Cas no 81-98-1 (3,9-Dibromobenzanthrone)

• Product name: 3,9-Dibromobenzanthrone
• CAS No: 81-98-1
• MF: C₁₇H₈OBr₂
• MW: 388.05282
• CID: 34267
• PubChem ID: 66498

3,9-Dibromobenzanthrone Chemical and Physical Properties

Names and Identifiers

• 3,9-Dibromobenzanthrone
• 3,9-Dibromo-7H-benz[de]anthracen-7-one
• 3,9-dibromobenzo[b]phenalen-7-one
• 2,7-Dibrommesobenzanthron
• 2,7-Dibromomesobenzanthrone
• 3,9-Dibrom-benz[de]anthracen-7-on
• 3,9-Dibrombenzanthrone
• 3,9-dibromo-7H-benz(de)anthracen-7-one
• 3,9-dibromo-benz[de]anthracen-7-one
• 3,9-dibromo-benzanthracen-7-one
• 3.9-Dibrom-benzanthron
• 6-Bz-1-dibrombenzanthron
• 6-Bz-1-Dibrombenzanthron [Czech]
• Benzanthrone,3,9-dibromo
• EINECS 201-391-2
• NSC-84191
• AC-11222
• NSC 84191
• 3-07-00-02708 (Beilstein Handbook Reference)
• SCHEMBL2800725
• DTXSID4058861
• C17-H8-Br2-O
• 3,9-dibromo-7-benzo[b]phenalenone
• 3,9-dibromo-7H-benzo[de]anthracen-7-one
• W-104191
• STK874295
• Benzanthrone,9-dibromo-
• 3,6-DIBROMO-7H-BENZ(DE)ANTHRACEN-7-ONE
• FT-0624666
• NSC84191
• A840229
• WLN: L C6666 1A Q IVJ FE OE
• AKOS000668571
• CS-0319398
• 81-98-1
• 7H-Benz[de]anthracen-7-one, 3,9-dibromo-
• Benzanthrone, 3,9-dibromo-
• 7H-Benz[de]anthracen-7-one,9-dibromo-
• LS-27948
• 3,9-dibrom-7H-benz[de]anthracen-7-on
• BRN 2055712
• C17H8Br2O
• 7H-Benz(de)anthracen-7-one, 3,9-dibromo-
• NS00038162

• Inchi： 1S/C17H8Br2O/c18-9-4-5-10-11-6-7-15(19)12-2-1-3-13(16(11)12)17(20)14(10)8-9/h1-8H
• InChI Key： XBZKJGBIPSQKAU-UHFFFAOYSA-N
• SMILES： BrC1=C2C3C(=CC=C2)C(=O)C2C(=CC=C(Br)C=2)C=3C=C1

Computed Properties

• Exact Mass: 385.89400
• Monoisotopic Mass: 385.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• XLogP3: 5.7

Experimental Properties

• Color/Form: Brown to green powder
• Density: 1.836
• Melting Point: 255~256℃
• Boiling Point: 535.5°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.762
• PSA: 17.07000
• LogP: 5.57620
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3,9-Dibromobenzanthrone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,9-Dibromobenzanthrone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives